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Compound of Interest

Compound Name: Cyclo(flglfg)
CAS No.: 128050-89-5
Cat. No.: B157222
Get Quote

Executive Summary & Compound Profile

Cyclo(flglfg) is a cyclic hexapeptide composed of the sequence Cyclo(Phenylalanine-Leucine-
Glycine-Leucine-Phenylalanine-Glycine). Unlike linear peptides, its cyclic topology confers
constrained conformational rigidity, enhanced membrane permeability, and resistance to
enzymatic degradation.

While specific toxicological data for this sequence may be limited, its structural properties
classify it as a Bioactive Research Compound. The primary safety risks are inhalation of
lyophilized particulates (potent sensitization risk) and dermal absorption (enhanced by organic
solvents used in reconstitution).

The Core Directive: Treat this compound with Universal Precautions for Potent Bioactive
Agents. This guide prioritizes containment of the solid phase and prevention of aerosolization.

Risk Assessment & Engineering Controls

Effective safety relies on the Hierarchy of Controls. PPE is your last line of defense;
engineering controls are the first.
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Hazard Category
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Required Engineering
Control

Lyophilized peptide powders

are highly dispersible and can

Class Il Biological Safety

Inhalation ] Cabinet (BSC) or Chemical

be potent respiratory

" Fume Hood.

sensitizers.

Cyclic peptides have higher

membrane permeability than Double-gloving protocol and
Dermal linear analogs. DMSO closed-system handling where

(common solvent) accelerates possible.

skin absorption.

Hygroscopic nature leads to Desiccator storage and
Stability hydrolysis and degradation if temperature equilibration

exposed to ambient moisture.

before opening.

Personal Protective Equipment (PPE) Matrix

Select your PPE based on the physical state of the compound.

Scenario A: Handling Lyophilized Solid (High Risk)

Operations: Weighing, transferring, initial reconstitution.

e Respiratory: N95 (minimum) or P100 respirator if working outside a BSC. Note: ABSC is

strongly preferred over a respirator alone.

» Hand Protection:Double Nitrile Gloves (0.11 mm min thickness).

o Inner Glove: Under the lab coat cuff.

o Quter Glove: Over the lab coat cuff. Change immediately if contaminated.

» Eye Protection: Chemical splash goggles (ANSI Z87.1). Standard safety glasses do not

provide a seal against airborne dust.

o Body: Tyvek® sleeves or a disposable lab coat with elastic cuffs to prevent wrist exposure.
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Scenario B: Handling Solubilized Peptide (Moderate Risk)

Operations: Pipetting, dilution, cell treatment.

Respiratory: Standard lab ventilation is usually sufficient unless generating aerosols (e.g.,
sonication).

Hand Protection: Single Nitrile Gloves.

Eye Protection: Safety glasses with side shields.

Body: Standard cotton lab coat (buttoned).

Operational Protocol: Step-by-Step

This protocol is designed to maximize data integrity (preventing degradation) while ensuring
operator safety.

Phase 1: Retrieval & Equilibration (Critical for Stability)

 Remove from Freezer: Take the vial from -20°C storage.
e Do NOT Open: Place the sealed vial in a desiccator.
o Equilibrate: Allow the vial to warm to room temperature (approx. 30—60 minutes).

o Scientific Logic:[1][2][3][4] Opening a cold vial causes immediate condensation of
atmospheric moisture onto the hygroscopic peptide, leading to hydrolysis and inaccurate
weighing .

Phase 2: Weighing & Reconstitution

e Setup: Place an anti-static gun/bar and microbalance inside the BSC.

 Static Control: Discharge static from the vial and spatula. Peptides are often "fly-away"
powders; static charge causes loss of material and contamination of the workspace.

o Weighing: Weigh the necessary amount into a sterile glass vial (hydrophobic peptides may
adsorb to plastic).
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¢ Solubilization:

o

Cyclo(flglfg) is hydrophobic (high Phe/Leu content).

[¢]

Primary Solvent: Dissolve in a minimal volume of DMSO (Dimethyl Sulfoxide) or DMF.

[¢]

Dilution: Slowly add the aqueous buffer (e.g., PBS) to the organic solution.

[e]

Caution: If the solution turns cloudy, the peptide has precipitated. You may need a higher
ratio of organic solvent.

Phase 3: Waste Disposal

o Solids: Contaminated weigh boats, pipette tips, and empty vials must be disposed of as
Hazardous Chemical Waste (solid), not general trash.

e Liquids: Collect peptide solutions in a dedicated "Bioactive/Toxic" liquid waste stream. Do not
pour down the drain .

Workflow Visualization

The following diagram illustrates the logical flow of handling to minimize contamination and
exposure.
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Figure 1: Operational workflow for Cyclo(flglfg) handling, emphasizing the critical equilibration
step to prevent moisture uptake and the segregation of waste streams.

Emergency Procedures
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o Spill (Solid): Do not sweep. Cover with wet paper towels (to prevent dust generation), then
wipe up. Clean area with 10% bleach or detergent.

o Skin Contact: Wash immediately with soap and water for 15 minutes. Note that if dissolved in
DMSO, the peptide will penetrate skin rapidly; seek medical attention if irritation occurs.

o Eye Contact: Flush with water for 15 minutes using an eyewash station.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b157222?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157222?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

